N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichlorobenzenesulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichlorobenzenesulfonamide
• InChI: InChI=1S/C14H11Cl2NO4S/c15-10-2-3-11(16)14(6-10)22(18,19)17-7-9-1-4-12-13(5-9)21-8-20-12/h1-6,17H,7-8H2
• InChI Key: AWZZOVHILMLDPW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C14H11Cl2NO4S
• Molecular Weight: 360.2 g/mol

Description

“N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichlorobenzenesulfonamide” is a complex organic compound. It contains a benzodioxol group (a benzene ring fused to a 1,3-dioxolane ring), a benzenesulfonamide group (a benzene ring attached to a sulfonamide group), and two chlorine atoms attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzodioxol group, the introduction of the dichlorobenzene group, and the attachment of the sulfonamide group. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzodioxol group, the dichlorobenzene group, and the sulfonamide group. The exact 3D arrangement of these groups would depend on the specific bonds and angles within the molecule.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzodioxol group might undergo reactions involving the opening of the dioxolane ring, while the dichlorobenzene group could participate in reactions involving substitution of the chlorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzodioxol and dichlorobenzenesulfonamide groups might influence its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its normal reaction.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.